N-(3-(diethylamino)propyl)-2,4-dioxo-3-phenethyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide
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Description
N-(3-(diethylamino)propyl)-2,4-dioxo-3-phenethyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C24H30N4O3 and its molecular weight is 422.529. The purity is usually 95%.
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Scientific Research Applications
Quinazoline Derivatives in Cancer Research
Quinazoline derivatives have been extensively studied for their antitumor properties. For instance, quinazoline antifolate thymidylate synthase inhibitors have shown potential as antitumor agents, suggesting that modifications to the quinazoline structure can influence cytotoxic activity against cancer cells (Marsham et al., 1989). Similarly, studies have explored the synthesis of tetra- and penta-heterocyclic compounds incorporating isoquinoline moieties, indicating the versatility of quinazoline derivatives in developing compounds with potential therapeutic applications (Abdallah et al., 2009).
Synthesis and Modification for Enhanced Properties
Research has also focused on the synthesis of quinazoline derivatives with modified side chains and heterocycles to evaluate their cytotoxicity and potential as antitumor agents (Rivalle et al., 1983). This highlights the ongoing efforts to enhance the biological activity and solubility of quinazoline derivatives through chemical modifications.
Application in Antimicrobial Studies
Quinazoline derivatives have been synthesized and evaluated for their antimicrobial activities, suggesting their potential application in combating bacterial and fungal infections (Desai et al., 2011). This indicates the broad spectrum of scientific research applications for quinazoline derivatives, ranging from cancer therapy to antimicrobial treatments.
Properties
IUPAC Name |
N-[3-(diethylamino)propyl]-2,4-dioxo-3-(2-phenylethyl)-1H-quinazoline-7-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H30N4O3/c1-3-27(4-2)15-8-14-25-22(29)19-11-12-20-21(17-19)26-24(31)28(23(20)30)16-13-18-9-6-5-7-10-18/h5-7,9-12,17H,3-4,8,13-16H2,1-2H3,(H,25,29)(H,26,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRIZNQIHEWVWBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCCNC(=O)C1=CC2=C(C=C1)C(=O)N(C(=O)N2)CCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.